Cas no 522-00-9 (10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl-)

10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl- structure
522-00-9 structure
Product Name:10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl-
CAS No:522-00-9
MF:C19H24N2S
MW:312.472263336182
CID:368148
PubChem ID:3290
Update Time:2025-08-04

10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl-
    • dibu
    • N,N-diethyl-1-phenothiazin-10-ylpropan-2-amine
    • profenamine
    • Ethopromazine
    • ethopropazine
    • Parkin
    • Parsidol
    • Parsitan
    • Phenopropazine
    • Profenaminum
    • Prophenamine
    • Prophenaminum
    • SCHEMBL34045
    • Ethapropazine
    • W-483
    • CHEBI:313639
    • Pardisol (Salt/Mix)
    • Prodictazin (Salt/Mix)
    • BPBio1_000879
    • EN300-18530982
    • Parphezein (Salt/Mix)
    • NINDS_000061
    • Profenamine [INN:BAN]
    • Prestwick1_000840
    • Spectrum4_000548
    • Etopropezina
    • RP-3356
    • PROFENAMINE [WHO-DD]
    • Parsotil
    • PHENOTHIAZINE, 10-(2-(DIETHYLAMINO)PROPYL)-
    • Prestwick0_000840
    • KBio2_003863
    • KBio3_001238
    • Isothazine
    • NS00006829
    • SDCCGSBI-0051378.P004
    • SBI-0051378.P003
    • diethyl[1-(10H-phenothiazin-10-yl)propan-2-yl]amine
    • Aethopropropazin
    • SR-05000001626
    • Spectrum_000815
    • (+/-)-PROFENAMINE
    • Isothiazine
    • 10-(2-(DIETHYLAMINO)PROPYL)PHENOTHIAZINE
    • Dibutil (Salt/Mix)
    • NCIOpen2_008174
    • SKF 2538
    • BRD-A16311756-003-01-0
    • Prestwick2_000840
    • Spectrum5_001592
    • 10H-Phenothiazine-10-ethanamine, N,N-diethyl-.alpha.-methyl-
    • KBio1_000061
    • Profenamina [Italian]
    • L001334
    • N,N-Diethyl-1-(10H-phenothiazin-10-yl)-2-propanamine #
    • SPBio_002720
    • DTXSID2023018
    • Phenoprozine
    • 522-00-9
    • FT-0697105
    • Profenamine (INN)
    • Profenamina
    • CHEMBL1206
    • Isopthazine
    • BDBM8958
    • GTPL7181
    • AB00053474_04
    • SPBio_001047
    • DB00392
    • Phenothiazine, 10-[2-(diethylamino)propyl]-
    • Prestwick3_000840
    • N,N-Diethyl-.alpha.-methyl-10H-phenothiazine-10-ethanamine
    • UNII-7WI4P02YN1
    • IDI1_000061
    • BSPBio_002018
    • N,N-Diethyl-alpha-methyl-10H-phenothiazine-10-ethanamine
    • 10-(2-Diethylaminopropyl)phenothiazine
    • 10-[2-DIETHYLAMINOPROPYL]PHENOTHIAZINE
    • Lysivane (Salt/Mix)
    • 10-(2-(Diethylamino)propyl)-phenothiazin
    • NCGC00178860-10
    • Isotazin
    • SR-05000001626-4
    • N,N-diethyl-1-(10H-phenothiazin-10-yl)propan-2-amine
    • N,N-Diethyl-1-(10H-phenothiazin-10-yl)-2-propanamine
    • SC-2538
    • SC 2538
    • 10-[2-(Diethylamino)-1-Propyl]phenothiazine
    • Profenaminum [INN-Latin]
    • BSPBio_000799
    • ETHOPROPAZINE [MI]
    • Fenpropazina
    • Prodierazine
    • Rodipal
    • Athopropazin
    • KBio2_006431
    • 10-[2-(Diethylamino)propyl]phenothiazine
    • (+/-)-ETHOPROPAZINE
    • Fempropazine
    • W 483
    • RP 3356
    • (.+/-.)-Profenamine
    • Parfezine
    • KBio2_001295
    • AB00053474
    • Q7247908
    • 7WI4P02YN1
    • 2-Diethylamino-1-propyl-N-dibenzoparathiazine
    • Spectrum3_000429
    • KBioGR_001215
    • DivK1c_000061
    • Spectrum2_000984
    • PROFENAMINE [INN]
    • EINECS 208-320-4
    • Profenamina [INN-Spanish]
    • KBioSS_001295
    • AKOS040753613
    • 10H-Phenothiazine-10-ethanamine, N,N-diethyl-alpha-methyl-
    • D08426
    • ETHOPROPAZINE [VANDF]
    • Athapropazine
    • NCGC00178860-03
    • 10-[2-(Diethylamino)-2-methylethyl]phenothiazine
    • N,N-diethyl-1-phe-nothiazin-10-yl-propan-2-amine
    • phenothiazine, 10-(2-diethylaminopropyl)-
    • BRD-A16311756-003-08-5
    • BRD-A16311756-003-09-3
    • Inchi: 1S/C19H24N2S/c1-4-20(5-2)15(3)14-21-16-10-6-8-12-18(16)22-19-13-9-7-11-17(19)21/h6-13,15H,4-5,14H2,1-3H3
    • InChI Key: CDOZDBSBBXSXLB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)N(CC)CC

Computed Properties

  • Exact Mass: 312.16600
  • Monoisotopic Mass: 312.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 31.8A^2

Experimental Properties

  • Density: 1.1070 (rough estimate)
  • Melting Point: 53-55°
  • Boiling Point: 430.1°Cat760mmHg
  • Flash Point: 213.9°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 31.78000
  • LogP: 5.08460

10H-Phenothiazine-10-ethanamine,N,N-diethyl-a-methyl- Pricemore >>

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